CUPRIETHYLENEDIAMINE

• CAS No.: 15488-87-6
• Molecular Formula: C2H6CuN2
• Molecular Weight: 121.63

Description

Historical Context and Evolution of Cellulose (B213188) Solvents

The quest to dissolve cellulose, the most abundant organic polymer on Earth, has been a central theme in the development of polymer science. acs.org The initial discoveries in the mid-19th century paved the way for the creation of the first man-made fibers and plastics. acs.org Early methods often involved chemical modification of the cellulose, such as nitration, to render it soluble in organic solvents. researchgate.net

A significant breakthrough came with the discovery of aqueous solvent systems. In the 1850s, it was found that cuprammonium hydroxide (B78521), known as Cuoxam, could dissolve cellulose. researchgate.netcore.ac.uk This was followed by the development of other metal-complex solvents. Among these, cupriethylenediamine (CED) emerged as a widely used solvent for analytical purposes. core.ac.uk The viscose process, developed in 1891, which uses carbon disulfide and alkali to create a soluble cellulose derivative called viscose, became a dominant industrial method for producing regenerated cellulose products like rayon and cellophane. wikipedia.orgacscell.org

In the mid-20th century, the discovery of additional metal-complex solvents like ferric sodium tartrate (FeTNa) and Cadoxen provided more options for cellulose dissolution. core.ac.uk The development of non-derivatizing, non-aqueous solvents, initiated by the work of Charles Graenacher in 1934 with low-melting organic salts, opened up new avenues for research. acs.orgresearchgate.net More recently, ionic liquids have gained significant attention as "green" and versatile solvents for cellulose. core.ac.uksioc-journal.cn

Throughout this evolution, this compound has maintained its importance, particularly in the standardized measurement of cellulose viscosity to determine its molecular weight, a critical parameter in the pulp and paper industry. acs.orgaip.org

Fundamental Principles of Transition Metal Complexation in Polymer Science

Transition metals, due to their unique electronic configurations, have the ability to form coordination complexes with a wide variety of molecules, known as ligands. numberanalytics.com This property is fundamental to their extensive role in polymer science. The metal center can exist in multiple oxidation states, facilitating electron transfer processes that are crucial for many chemical reactions. numberanalytics.com

In the context of polymers, transition metal complexes can act as catalysts for polymerization reactions. numberanalytics.commdpi.com A well-known example is the use of Ziegler-Natta catalysts in the production of polyolefins. numberanalytics.com The mechanism of such catalytic reactions typically involves the coordination of a monomer to the metal center, followed by its insertion into the growing polymer chain. numberanalytics.com The design and synthesis of these metal complexes allow for a high degree of control over the resulting polymer's properties, such as its molecular weight and architecture. mdpi.comresearchgate.net

The interaction between a transition metal complex and a polymer is not limited to catalysis. In the case of this compound and cellulose, the complex acts as a solvent. The dissolution process is believed to involve the formation of a soluble complex where the this compound coordinates with the hydroxyl groups of the cellulose chains. researchgate.net This interaction disrupts the extensive hydrogen bonding network that makes cellulose insoluble in water and many other common solvents. encyclopedia.pub The ability of the transition metal to coordinate with the polymer's functional groups is the key to overcoming the strong intermolecular forces within the polymer structure. mdpi.com

Scope and Research Focus of this compound in Contemporary Chemistry

This compound continues to be a focal point of research in modern chemistry, primarily due to its established role in the analysis of cellulose. Its most prominent application is in the determination of the intrinsic viscosity of cellulose solutions, which is directly related to the polymer's average molecular weight or degree of polymerization. acs.orgculturalheritage.orgpsl-rheotek.com This method is an industry standard for quality control in the pulp and paper industries. acs.org

Current research often involves comparing the performance of this compound with newer solvent systems, such as ionic liquids. aip.orgresearchgate.net Studies have investigated the differences in the temporary association properties of cellulose chains in these different solvents. aip.org Furthermore, this compound is used as a benchmark for developing and validating new methods for determining the molecular weight of cellulose. researchgate.netresearchgate.net

Beyond viscosity measurements, this compound is also utilized in studying the swelling behavior of cellulose fibers. researchgate.netresearchgate.net The extent of swelling in a dilute this compound solution can provide insights into the reactivity of dissolving pulps. researchgate.net Research has also explored its use in separating hemicellulose from holocellulose derived from plant materials like wheat straw. cdnsciencepub.com

In the field of materials science, this compound has been employed in the production of specialized cellulose membranes. For instance, a method has been developed to produce hemodialysis membranes by dissolving cellulose in a this compound hydroxide solution and then regenerating it as a thin film. google.com This process is believed to cause minimal degradation of the cellulose molecular weight, resulting in a membrane with an open structure. google.com

Table of Compound Properties:

Property	Value
Chemical Formula	C4H16CuN4(OH)2
Molar Mass	247.79 g/mol
Appearance	Deep blue to purple solution
Synonyms	Bis(ethylenediamine)copper(II) hydroxide, CED

Table of Cellulose Solvents:

Solvent	Type	Key Characteristics
This compound (CED)	Aqueous Metal Complex	Standard for viscosity measurements, dissolves cellulose without significant degradation. acs.orgaip.org
Cuprammonium Hydroxide (Cuoxam)	Aqueous Metal Complex	One of the earliest discovered cellulose solvents. researchgate.netcore.ac.uk
Cadoxen	Aqueous Metal Complex	Colorless solution, used for cellulose dissolution. core.ac.uk
Viscose (Carbon Disulfide/Alkali)	Derivatizing	Major industrial process for regenerated cellulose. wikipedia.org
Ionic Liquids	Organic Salts	"Green" solvents with tunable properties. core.ac.uksioc-journal.cn
N-Methylmorpholine-N-oxide (NMMO)	Organic	Used in the Lyocell process for fiber production. encyclopedia.pub

Coordination Chemistry and Complexation of Cupriethylenediamine

Synthesis and Structural Elucidation of Cupriethylenediamine Complexes

The formation and structure of this compound complexes are foundational to understanding their chemical behavior and applications.

The preparation of this compound solution, often referred to as CED or Cu(En)₂, is typically achieved through the reaction of a copper(II) salt with ethylenediamine (B42938) in an aqueous medium. A common laboratory-scale synthesis involves the precipitation of copper(II) hydroxide (B78521), which is subsequently dissolved in an aqueous solution of ethylenediamine. google.com

One established method begins with dissolving a copper(II) salt, such as copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O), in hot water. google.comgoogle.com A base, commonly sodium hydroxide (NaOH) or sometimes ammonium (B1175870) hydroxide, is then added to precipitate copper(II) hydroxide, Cu(OH)₂. google.comgoogle.com It is crucial to use freshly prepared copper hydroxide as it can readily degrade into copper oxide (CuO). google.com The resulting precipitate is washed thoroughly to remove byproduct ions. google.com Finally, the purified copper(II) hydroxide paste is dissolved in a 70% ethylenediamine solution, often with cooling to control the exothermic reaction. google.com The molar ratio of ethylenediamine to copper is controlled to be approximately 2:1 to ensure the formation of the bis(ethylenediamine)copper(II) complex. google.com The final deep blue or violet solution is then filtered and standardized for use. google.com

Table 1: Example Reagents for this compound Synthesis

Reagent	Formula	Role
Copper(II) Sulfate Pentahydrate	CuSO₄·5H₂O	Source of Cu(II) ions
Sodium Hydroxide	NaOH	Precipitating agent
Ethylenediamine	C₂H₈N₂ (en)	Chelating ligand

The structure of the resulting [Cu(en)₂]²⁺ complex cation typically features the central Cu(II) ion coordinated by four nitrogen atoms from the two bidentate ethylenediamine ligands in a distorted square-planar geometry. iucr.org Depending on the conditions and the presence of other coordinating species like water, the geometry can extend to square pyramidal or elongated octahedral. mdpi.com The ethylenediamine ligands form stable five-membered chelate rings with the copper ion. iucr.org

Research has extended beyond the basic ethylenediamine ligand to explore how derivatives can influence the structure and properties of copper(II) complexes. These investigations involve modifying the ethylenediamine backbone with various functional groups.

For instance, N-monosubstituted ethylenediamine derivatives featuring aromatic groups like pyridine, quinoline, or isoquinoline (B145761) have been synthesized to act as pentadentate ligands for copper(II). rsc.org These complex ligands lead to mononuclear copper(II) complexes with varied solid-state geometries and electrochemical properties, dictated by the nature and steric hindrance of the aromatic substituent. rsc.org

Terpene derivatives of ethylenediamine have also been employed as polydentate ligands to create chiral copper(II) chelate complexes. nih.gov X-ray diffraction analysis of one such complex, formed with a tridentate terpene derivative ligand and copper(II) chloride, revealed a five-coordinate copper center with two nitrogen atoms and one oxygen atom from the organic ligand, and two chloride ions. nih.gov The coordination resulted in the formation of two five-membered chelate rings. nih.gov Interestingly, the crystallization of some copper(II) complexes with imino terpene derivatives of ethylenediamine has been shown to cause unexpected transformations of the ligand itself, such as hydrolysis of an imine group catalyzed by the copper(II) chloride. mathnet.ruresearchgate.net

Another area of investigation involves Schiff base ligands derived from ethylenediamine, such as N,N'-bis(salicylidene)ethylenediamine. The copper(II) complex of this ligand has been synthesized and characterized for potential applications in dye-sensitized solar cells. scirp.org In a unique case, a copper(II) complex was synthesized that features both bidentate (chelating) and monodentate ethylenediamine ligands simultaneously, resulting in a penta-coordinating environment around the copper center. rsc.org

Synthetic methodologies for bis(ethylenediamine)copper(II) hydroxide.

Spectroscopic Characterization of this compound Complexes

Spectroscopic techniques are indispensable for confirming the formation of this compound complexes and for probing their electronic and vibrational structures.

Ultraviolet-Visible (UV-Vis) spectroscopy is a key tool for characterizing the electronic structure of this compound complexes. The vibrant color of the complex is due to d-d electronic transitions of the copper(II) ion, which has a d⁹ electron configuration. The absorption spectrum of the [Cu(en)₂]²⁺ complex in an aqueous solution typically shows a broad absorption band with a maximum (λ_max) around 550-600 nm. This absorption is characteristic of d-d transitions in square-planar or octahedral Cu(II) complexes. The position and intensity of this band can be influenced by the solvent and the specific geometry of the complex. For example, studies on mononuclear copper(II) complexes with pentadentate ethylenediamine-based ligands have shown that variations in the ligand's aromatic groups lead to distinct differences in their absorption spectra. rsc.org

Table 2: Typical UV-Vis Absorption Data for Copper-Ethylenediamine Complexes

Complex Type	λ_max (nm)	Transition Type	Reference
[Cu(en)₂]²⁺	~600	d-d transition

Infrared (FTIR) spectroscopy provides valuable information about the coordination of the ethylenediamine ligand to the copper(II) ion. The coordination of the nitrogen atoms of ethylenediamine to the metal center leads to characteristic shifts in the vibrational frequencies of the N-H and C-N bonds compared to the free ligand. Successful complexation is confirmed by the appearance of N-H stretching vibrations in the range of 3200–3350 cm⁻¹ and C-N stretching bands around 1040–1100 cm⁻¹. FTIR has been used to characterize various this compound complexes, including a complex containing both diaqua- and monoaqua-bis(ethylenediamine)copper(II) cations alongside citrate (B86180) anions, where the spectra helped to identify the vibrations of the coordinated ethylenediamine and water molecules. tandfonline.com

Table 3: Key FTIR Vibrational Frequencies for [Cu(en)₂]²⁺ Complex

Vibrational Mode	Frequency Range (cm⁻¹)	Significance	Reference
N-H Stretch	3200 - 3350	Confirms N-atom coordination

While the paramagnetic nature of the Cu(II) ion (d⁹) typically leads to significant broadening of NMR signals, making direct analysis of the copper complex challenging, NMR spectroscopy is a powerful tool for characterizing the diamine ligands themselves before complexation. For example, in the synthesis of N,N'-bis(salicylidene)ethylenediamine, ¹H and ¹³C NMR were used to confirm the structure of the Schiff base ligand. scirp.org The ¹H NMR spectrum showed characteristic signals for the aromatic protons, the imine protons (H-C=N), and the ethylene (B1197577) bridge protons. scirp.org Similarly, studies on ligands derived from 1,4,7-triazacyclononane, which are related to diamines, have utilized NMR to characterize the synthesized ligands prior to forming copper(II) complexes. mdpi.com These analyses are crucial for verifying the ligand structure before proceeding with the synthesis of the final metal complex.

Table 4: List of Compound Names

Compound Name
This compound
bis(ethylenediamine)copper(II) hydroxide
Copper(II) sulfate pentahydrate
Sodium hydroxide
Ammonium hydroxide
Copper(II) hydroxide
Copper oxide
Ethylenediamine
N,N'-bis(salicylidene)ethylenediamine
Copper(II) chloride
1,4,7-triazacyclononane
Pyridine
Quinoline
Isoquinoline
Citrate
Water

Mass spectrometry for molecular ion identification and fragmentation patterns.

Mass spectrometry is a critical analytical technique for the identification of the molecular ion of this compound and for elucidating its fragmentation patterns. In mass spectrometry, molecules are ionized and then separated based on their mass-to-charge ratio, providing a unique "fingerprint" for the compound. numberanalytics.com

For this compound, the molecular ion, often denoted as M•+, corresponds to the unfragmented radical cation. msu.edu The mass spectrum will show a peak representing the intact ionized molecule, allowing for the determination of its molecular weight. The molecular formula for the bis(ethylenediamine)copper(II) ion is C₄H₁₆CuN₄²⁺, with a molecular weight of approximately 181.73 g/mol . smolecule.com

Under the high-energy conditions of techniques like electron impact (EI) ionization, the this compound ion will break apart into smaller, charged fragments. uni-saarland.de The analysis of these fragmentation patterns provides valuable structural information. numberanalytics.comfiveable.me Common fragmentation mechanisms include:

Alpha-cleavage: This involves the breaking of a bond adjacent to a heteroatom, such as the nitrogen in the ethylenediamine ligand. numberanalytics.com

Loss of neutral molecules: Small, stable molecules can be eliminated from the parent ion. numberanalytics.comfiveable.me For instance, the loss of an ethylenediamine ligand or parts of it can lead to characteristic fragment ions.

The resulting mass spectrum will display a series of peaks, each corresponding to a specific fragment. The abundance of these ions is influenced by the stability of the resulting fragments. fiveable.me By interpreting this pattern, chemists can confirm the structure of the this compound complex. numberanalytics.com

Theoretical and Computational Studies of Coordination Geometries

Theoretical and computational methods are indispensable tools for understanding the coordination geometries and electronic properties of this compound.

Ligand field theory applications to square planar and trigonal bipyramidal copper(II) complexes.

Ligand field theory (LFT) is an application of molecular orbital theory that effectively describes the bonding and electronic spectra of transition metal complexes like this compound. scribd.com The theory considers the interactions between the metal d-orbitals and the ligands, leading to a splitting of the d-orbital energies. scribd.comrsc.org

For copper(II) complexes, which have a d⁹ electron configuration, the geometry is often distorted from a perfect octahedron due to the Jahn-Teller effect. scribd.com In the case of bis(ethylenediamine)copper(II), [Cu(en)₂]²⁺, the coordination environment is typically square planar, with the two ethylenediamine ligands bonding to the copper ion in the same plane. researchgate.net However, weakly coordinating solvent molecules or counterions can occupy the axial positions, leading to a tetragonally distorted octahedral or square pyramidal geometry. researchgate.net

Ligand field theory can explain the observed electronic spectra of these complexes. The d-d transitions, which are responsible for the color of the complex, can be assigned based on the splitting of the d-orbitals. rsc.org For a square planar Cu(II) complex, three electronic transitions are typically observed. rsc.org The energy of these transitions, and thus the color of the complex, is dependent on the nature of the ligands. scribd.com Ethylenediamine is considered a relatively strong field ligand, leading to a larger splitting of the d-orbitals compared to weak field ligands like water. scribd.comscribd.com

The relative energies of the d-orbitals in tetragonal copper(II) complexes with ethylenediamine can be rationalized by considering both σ-antibonding and electrostatic effects. rsc.org This theoretical framework allows for the satisfactory fitting of the observed d–d bands in the electronic spectrum of [Cu(en)₂]²⁺. rsc.org

Quantum chemical calculations for electronic structure and bonding characteristics.

Quantum chemical calculations, such as Density Functional Theory (DFT), provide a more detailed and quantitative understanding of the electronic structure and bonding in this compound. rsc.orgphyschemres.orgaspbs.com These computational methods can be used to:

Optimize the geometry: Calculations can predict the most stable three-dimensional arrangement of the atoms in the complex, confirming the distorted square planar or other coordination geometries.

Calculate electronic properties: Properties such as the distribution of electron density, the energies of the molecular orbitals (including the highest occupied molecular orbital, HOMO, and the lowest unoccupied molecular orbital, LUMO), and the nature of the chemical bonds can be determined. physchemres.org

Simulate spectra: Theoretical calculations can predict the electronic absorption spectra, which can then be compared with experimental data to validate the theoretical model and aid in the assignment of spectral bands. nih.gov

For instance, detailed theoretical analyses of [Cu(py)₄]²⁺ (a related complex) have identified a minimum energy D₄h (square planar) structure, along with less stable D₂h and D₂d structures. nih.gov Similar calculations for bis(ethylenediamine)copper(II) complexes help to elucidate the electronic transitions and bonding characteristics. rsc.org These calculations have been instrumental in understanding the electronic properties and stereochemistry of these important copper(II) complexes. rsc.org

Mechanisms of Cellulose Dissolution and Interaction with Cupriethylenediamine

Molecular-Level Interactions and Solubilization Models

The solubilization of cellulose (B213188) in CED is not a simple dissolution but rather a chemical transformation where the solvent components interact directly with the cellulose polymer.

A critical step in the dissolution of cellulose in cupriethylenediamine is the formation of a complex between the copper(II) ions and the hydroxyl groups of the cellulose. It is presumed that the copper atom binds to the ionized hydroxyl groups at the C2 and C3 positions of the anhydroglucose (B10753087) units, forming a chelate structure. google.comresearchgate.netuni-muenchen.deacs.org This interaction is a key factor in disrupting the rigid structure of the cellulose polymer. researchgate.net For this complex formation to occur, the hydrogen groups of the cellulose must first be protolyzed, a process facilitated by the alkaline environment of the CED solution. google.com

Cellulose is notoriously insoluble in many common solvents due to the extensive network of both intramolecular and intermolecular hydrogen bonds. rsc.orgdiva-portal.orgncsu.edu These hydrogen bonds are a primary reason for the stiffness and rigidity of the cellulose molecule. diva-portal.org The dissolution process in any solvent, including this compound, necessitates the disruption of this hydrogen bonding network. rsc.orgncsu.edu

Ethylenediamine (B42938) (EDA), a key component of the CED solvent, is effective at disrupting the hydrogen bond network of cellulose. researchgate.net Studies have shown that EDA can modify the crystalline arrangement of cellulose. researchgate.net The anions in ionic liquid solvents are also thought to play a significant role in breaking the dense hydrogen bond network within cellulose by forming new hydrogen bonds. rsc.org Similarly, in aqueous alkali solutions, the decrease in hydrogen bonding is correlated with the solubility of cellulose. rsc.org The disruption of these bonds allows the solvent molecules to penetrate the cellulose structure and leads to its eventual dissolution. researchgate.net

The dissolution of cellulose in this compound is a synergistic process involving all its components: ethylenediamine, copper, and hydroxide (B78521) ions.

Ethylenediamine (EDA): As a major ingredient in the historical cellulose solvent, this compound hydroxide, EDA plays a crucial role in disrupting the hydrogen-bond network of cellulose. researchgate.net It can modify the crystalline arrangement of cellulose from cellulose I to cellulose III after complexation and subsequent removal. researchgate.net EDA has been used to activate cellulose, making it more soluble in other solvent systems. cellulosechemtechnol.ro

Copper(II) ions: The copper(II) ions in the CED solution are central to the dissolution mechanism. They form a chelate complex with the hydroxyl groups of the cellulose, which is a fundamental step in breaking down the polymer's structure. google.comresearchgate.net The optimal ratio of ethylenediamine to copper is 2:1 for cellulose dissolution; a higher ratio decreases solubility, while a lower ratio makes the solvent more effective but less stable. google.com

Hydroxide ions: The strongly basic environment provided by hydroxide ions is essential for the dissolution process. rsc.org The hydroxide ions deprotonate the hydroxyl groups on the cellulose, which is a prerequisite for the formation of the copper-cellulose complex. google.comrsc.org Therefore, the dissolution of cellulose in such complexing agents can only occur in a strongly basic medium. rsc.org

Disruption of inter- and intra-molecular hydrogen bonding networks in cellulose.

Influence of Cellulose Substrate Characteristics on Dissolution Efficacy

The effectiveness of this compound in dissolving cellulose is not solely dependent on the solvent's properties but is also significantly influenced by the characteristics of the cellulose substrate itself.

The degree of polymerization (DP), which represents the number of glucose units in a cellulose chain, has a notable impact on its solubility in this compound. Generally, cellulose with a lower DP is more readily dissolved. ncsu.eduktappi.krdiva-portal.org High DP cellulose makes it difficult to dissolve the fibers and increases the viscosity of the resulting solution. ktappi.kr For instance, some copper-ammonia-based solvents can typically only dissolve cellulose with a DP below 5000. researchgate.net The reduction of DP through various pretreatments has been shown to enhance the solubility and reactivity of cellulose. ncsu.edunih.gov

The relationship between intrinsic viscosity, as measured in CED, and DP is often used to characterize cellulose samples. diva-portal.orgdiva-portal.org However, it has been noted that for very high DP cellulose, other solvents might be more effective for dissolution and subsequent DP measurement. researchgate.net

Table 1: Effect of Pretreatment on Cellulose Degree of Polymerization (DP) and Dissolution

Pretreatment Method	Initial DP	Final DP	Effect on Solubility/Reactivity	Reference
Acid-ball milling (1 hr)	1400	400	Decreased viscosity of cellulose solution	ktappi.kr
Cold alkali	High	Lower	Increased degradability; more effective for shorter chains	ncsu.edu
Enzymatic (Endoglucanase)	High	Reduced (Viscosity < 200 mL/g)	Increased reactivity and degree of substitution	ncsu.edu
Cellulase (B1617823) Treatment	High	Reduced (23% drop)	Increased alkali solubility	nih.gov

This table is interactive. You can sort the columns by clicking on the headers.

While some studies suggest that lower crystallinity enhances the penetration of chemical agents and promotes dissolution, others indicate that the degree of crystallinity does not directly affect the dissolution rate but rather the swelling behavior. researchgate.netresearchgate.net For example, fibers with lower crystallinity have been observed to swell more and faster. researchgate.net The transformation of cellulose from its native crystalline form (Cellulose I) to other allomorphs like Cellulose II or III through pretreatments can facilitate dissolution. cellulosechemtechnol.ro

The morphology of the cellulose, such as fiber structure (e.g., hardwood vs. softwood) and surface characteristics, also influences dissolution time. researchgate.netacs.org For instance, a higher presence of fines, increased porosity, and fibrillation can lead to faster dissolution. acs.org Surface imperfections are thought to ease solvent access to the internal structure of the polymer. researchgate.net

Differential dissolution of various cellulosic materials (e.g., wood pulps, cotton, holocellulose)

The effectiveness of this compound (CED) as a solvent for cellulose varies significantly depending on the source and characteristics of the cellulosic material. Factors such as the degree of polymerization (DP), crystallinity, and the presence of other components like lignin (B12514952) and hemicelluloses play a crucial role in the dissolution process.

Wood Pulps: The dissolution of wood pulps in CED is influenced by the pulping process (e.g., kraft or sulfite) and the wood species (hardwood or softwood). These pulps contain residual lignin and hemicelluloses, which can affect the accessibility of the cellulose to the solvent. Lignin, in particular, can act as a barrier, hindering the penetration of CED and slowing down dissolution. The DP and crystallinity of cellulose in wood pulps are generally lower than in cotton, which can facilitate dissolution. For instance, prehydrolysis kraft (PHK) pulps, which are common dissolving pulps, exhibit different dissolution kinetics in CED depending on the wood source, with eucalyptus pulp showing faster dissolution times compared to aspen, birch, and a mix of pine and spruce. tecnicelpa.com

Cotton: Cotton linters are a source of highly pure cellulose with a high DP and a well-ordered crystalline structure. This high crystallinity makes cotton more resistant to dissolution compared to wood pulps. nih.gov Consequently, dissolving cotton in CED may require more time or specific conditions to achieve complete dissolution. The long cellulose chains in cotton also contribute to a higher viscosity of the resulting solution.

Below is an interactive data table summarizing the dissolution characteristics of these materials.

Cellulosic Material	Key Factors Influencing Dissolution	General Dissolution Behavior in CED
Wood Pulps	Presence of residual lignin and hemicelluloses; variable DP and crystallinity depending on wood source and pulping process.	Lignin can impede solvent access. Dissolution rate is influenced by wood species and processing history. tecnicelpa.com
Cotton	High cellulose purity, high degree of polymerization, and high crystallinity.	Slower dissolution due to its highly crystalline nature. nih.gov
Holocellulose	Composed of cellulose and hemicelluloses; lignin is absent.	Hemicelluloses are more soluble and may facilitate the overall dissolution of the carbohydrate fraction. researchgate.net

Thermodynamic and Kinetic Aspects of Cellulose Dissolution

The dissolution of cellulose in this compound is a complex interplay of thermodynamic and kinetic factors that govern the spontaneity and rate of the process.

For cellulose dissolution to be spontaneous, the Gibbs free energy change (ΔG) must be negative, according to the equation ΔG = ΔH - TΔS, where ΔH is the enthalpy change, T is the temperature, and ΔS is the entropy change.

The entropy change (ΔS) associated with dissolution is generally positive and often the primary driving force. aalto.firsc.org This is because the cellulose chains, which are highly ordered in the solid crystalline state, gain significant conformational freedom when they become solvated and move into the solution phase. This increase in randomness contributes favorably to making the Gibbs free energy negative. However, the solvent molecules may become more ordered around the cellulose chains, leading to a decrease in solvent entropy, which can counteract the positive entropy change of the cellulose. rsc.org

Thermodynamic Parameter	Influence on Cellulose Dissolution in CED
Enthalpy Change (ΔH)	Represents the net energy change from breaking cellulose hydrogen bonds and forming cellulose-CED complexes. The overall value can be small. aalto.fi
Entropy Change (ΔS)	Primarily driven by the increased conformational freedom of cellulose chains in solution, leading to a positive entropy change that promotes dissolution. aalto.firsc.org
Gibbs Free Energy (ΔG)	For spontaneous dissolution, ΔG must be negative. This is often achieved through the large, positive entropy change overcoming the enthalpy term. lut.fi

Several factors influence the kinetics and equilibrium of cellulose dissolution in this compound:

Cellulose Properties: The intrinsic properties of the cellulosic material are paramount. A lower degree of polymerization (DP), lower crystallinity, and a larger accessible surface area generally lead to a faster dissolution rate. researchgate.netnih.gov For example, enzymatic treatments that reduce the DP of cellulose have been shown to decrease the dissolution time in CED. acs.orgresearchgate.net

Temperature: Increasing the temperature can enhance the dissolution rate by increasing the kinetic energy of the molecules, which helps to overcome the activation energy barrier for breaking hydrogen bonds. However, elevated temperatures can also lead to the degradation of cellulose. google.com

Solvent Concentration: The concentration of the this compound solution is critical. A study using CED to break up pulp fiber plugs found that at low concentrations (≤ 0.1 M), fiber swelling occurred, which increased the plug strength. In contrast, at higher concentrations (≥ 0.2 M), partial fiber dissolution led to a significant decrease in plug strength, indicating a concentration-dependent effect on dissolution. researchgate.net

Mechanical Agitation: Proper mixing is essential to facilitate the transport of the solvent to the cellulose surface and to remove the dissolved cellulose from the interface, thereby promoting further dissolution.

Additives: The presence of certain additives can influence the dissolution process. While not specific to CED, studies in other solvent systems have shown that salts and amphiphilic molecules can improve dissolution rate and solution stability. scielo.br

Analytical Methodologies and Characterization Techniques Utilizing Cupriethylenediamine

Viscometry for Cellulose (B213188) Molecular Weight and Degree of Polymerization Determination

Viscometry stands as a cornerstone technique for determining the average molecular weight and degree of polymerization (DP) of cellulose. ipstesting.comacs.org By measuring the viscosity of a dilute cellulose solution in cupriethylenediamine (CED), valuable insights into the polymer's chain length can be obtained. ipstesting.com This information is critical for quality control in the pulp and paper industry and for understanding the effects of various treatments on cellulose. acs.org

Standardized viscometric methods (e.g., TAPPI T230, ASTM D1795)

Several standardized methods have been established to ensure the consistency and comparability of viscometric data for cellulose. These protocols provide detailed procedures for sample preparation, dissolution in this compound, and the measurement of solution viscosity using capillary viscometers. tappi.organsi.orgdinmedia.de

TAPPI T 230 om-23 is a widely recognized method in the pulp and paper industry. ipstesting.comtappi.organsi.org It specifies the use of a 0.5 M this compound solution to dissolve pulp and measure the viscosity of a 0.5% cellulose solution. tappi.orgtappi.org This standard is applicable to bleached wood pulps, cotton pulps, and conventional kraft pulps with a lignin (B12514952) content of up to 4%. ipstesting.comtappi.org

ASTM D1795 provides a standard test method for determining the intrinsic viscosity of purified celluloses like bleached wood pulps, cotton linters, and regenerated cellulose. dinmedia.deiteh.ailonroy.com This method is suitable for cellulose samples with an intrinsic viscosity of 15 dl/g or less. iteh.ailonroy.com The procedure involves dissolving a weighed sample in a 0.5 M this compound hydroxide (B78521) solution and measuring the viscosity of this solution and the solvent at 25°C using a calibrated glass capillary viscometer. antpedia.com

These standardized methods are essential for routine quality control and for comparing results across different laboratories and studies. acs.orgpsl-rheotek.com

Empirical and theoretical relationships between intrinsic viscosity and degree of polymerization (Mark-Houwink equation)

The intrinsic viscosity [η] of a polymer solution is related to its molar mass (M) through the Mark-Houwink-Sakurada (MHS) equation: aip.orgresearchgate.net

[η] = K * M^a

where K and 'a' are the Mark-Houwink parameters, which are specific to the polymer-solvent system and temperature. researchgate.net For cellulose dissolved in this compound, specific values for K and 'a' have been determined, allowing for the calculation of the viscosity-average molecular weight (Mv) and, consequently, the viscosity-average degree of polymerization (DPv). researchgate.netresearchgate.net

The DP can often be estimated by multiplying the intrinsic viscosity (in dl/g) by a constant. For instance, ASTM D1795 suggests that the degree of polymerization can be approximated by multiplying the intrinsic viscosity in Cuen by 190. aip.org However, it is important to note that the accuracy of this relationship depends on the precise values of the Mark-Houwink parameters used, which can vary based on the specific cellulose source and the exact experimental conditions. aip.orgaip.org Researchers have worked to refine these parameters to improve the accuracy of molecular weight determination. researchgate.netnih.gov

Methodological considerations for accurate viscometric measurements (e.g., oxygen exclusion, shear rate)

Several factors must be carefully controlled to ensure accurate and reproducible viscometric measurements of cellulose in this compound.

Oxygen Exclusion: Cellulose in the strongly alkaline this compound solution is susceptible to oxidative degradation, which can lead to a decrease in molecular weight and, consequently, an underestimation of the viscosity. aip.org Therefore, it is crucial to minimize the exposure of the solution to oxygen during sample preparation and measurement. tappi.org This can be achieved by working under a nitrogen atmosphere or by using techniques that limit air contact. tappi.org

Shear Rate: Cellulose solutions are non-Newtonian fluids, meaning their viscosity is dependent on the shear rate applied during the measurement. lonroy.comantpedia.com This effect is more pronounced for high molecular weight cellulose and at higher concentrations. lonroy.com Standardized methods often specify the use of capillary viscometers with specific dimensions to control the shear rate. For research purposes where a wider range of molecular weights or concentrations might be studied, it is important to be aware of and potentially correct for shear rate effects. lonroy.com

Temperature Control: Viscosity is highly dependent on temperature. Therefore, precise temperature control, typically at 25°C ± 0.1°C, is essential for accurate measurements. psl-rheotek.comanton-paar.com

Limitations of viscometry and comparative analysis with other techniques (e.g., size exclusion chromatography)

While viscometry is a robust and widely used technique, it has certain limitations.

Average Molecular Weight: Viscometry provides a viscosity-average molecular weight (Mv), which is an average value and does not provide information about the molecular weight distribution (MWD) of the cellulose sample. acs.orgresearchgate.net

Insolubility Issues: Some pulp samples, particularly those with high lignin content (greater than 4%), may not dissolve completely in this compound, making viscometric analysis impossible without a pre-treatment step. nih.govx-mol.net

Degradation Concerns: As mentioned, the alkaline nature of the solvent can cause some degradation of the cellulose, potentially leading to lower molecular weight values. aip.org

Size Exclusion Chromatography (SEC): Size exclusion chromatography (also known as gel permeation chromatography or GPC) is a powerful alternative and complementary technique to viscometry. acs.orgresearchgate.net SEC separates molecules based on their hydrodynamic volume, providing detailed information about the entire molecular weight distribution, including the number-average (Mn), weight-average (Mw), and peak molecular weights. researchgate.netdiva-portal.org

Comparative studies have shown that SEC often yields higher molecular weight values than viscometry. researchgate.net This is partly because viscometry is more sensitive to the lower molecular weight fraction and because of the potential for degradation during viscometric analysis. researchgate.net However, SEC requires more complex instrumentation and sample preparation, often involving derivatization of the cellulose to make it soluble in common organic solvents like tetrahydrofuran (B95107) (THF). acs.orgnih.gov Despite these challenges, SEC is invaluable for in-depth research on cellulose degradation and modification. researchgate.netnih.gov

Applications in assessing cellulose depolymerization and degradation in research

Viscometry using this compound is a sensitive and practical method for tracking changes in cellulose molecular weight, making it a valuable tool in research on cellulose depolymerization and degradation. lonroy.comresearchgate.net By measuring the decrease in viscosity over time or after exposure to various treatments, researchers can quantify the extent of chain scission. researchgate.netunive.it

This technique is widely applied in studies of:

Pulping and Bleaching: To monitor the impact of different chemical treatments on the cellulose chain length. ipstesting.comtappi.org

Aging of Paper and Textiles: To assess the long-term stability and degradation of cellulosic materials. researchgate.netunive.it

Enzymatic Hydrolysis: To follow the breakdown of cellulose by cellulase (B1617823) enzymes. acs.org

Acid Hydrolysis and Oxidation: To investigate the mechanisms and kinetics of cellulose degradation under various chemical conditions. unive.it

The data obtained from viscometry can be used to model the kinetics of degradation and to understand the factors that influence the stability of cellulose. researchgate.netunive.it

Assessment of Cellulose Reactivity and Fiber Swelling

The reactivity of cellulose, which refers to its ability to undergo chemical reactions or dissolve, is a critical parameter in many industrial processes, such as the production of regenerated cellulose fibers (e.g., viscose) and cellulose derivatives. acs.orgncsu.edu this compound is also utilized in methods designed to assess this important property.

One approach involves monitoring the dissolution of pulp fibers in a this compound solution using a torque rheometer. acs.orgncsu.edu The rate and extent of torque change during dissolution provide a measure of the pulp's reactivity. acs.org Pulps that dissolve faster and more completely are considered more reactive. acs.org

Another method focuses on the swelling of cellulose fibers in a dilute this compound solution. researchgate.netfrontiersin.org The extent of fiber swelling, which can be measured using a fiber analyzer, has been shown to correlate with the reactivity of the pulp. researchgate.net This swelling behavior is influenced by factors such as the crystalline structure of the cellulose and the presence of hemicelluloses. researchgate.net These techniques provide valuable insights into how different pulping and bleaching processes affect the accessibility and reactivity of cellulose fibers. d-nb.info

Quantitative analysis of fiber swelling in dilute this compound solutions.

A key application of this compound is in the quantitative analysis of pulp fiber swelling. Research has established a method using a specialized fiber analyzer, such as a MorFi analyzer, to measure the change in width of thousands of individual fibers when they are suspended in a dilute solution of CED. researchgate.net It was discovered that a dilute CED solution, specifically at a concentration of 0.16 M, effectively swells the cellulose fibers without causing complete dissolution. researchgate.net This controlled swelling facilitates a more straightforward and reproducible examination of the fiber's swelling behavior. researchgate.netchalmers.se

This technique allows for the rapid and statistically robust quantification of swelling across a large population of fibers. researchgate.netncsu.edu The degree of swelling is a critical parameter as it reflects the accessibility of the cellulose structure to chemical reagents. researchgate.net The analysis can be performed on a wide variety of pulp types, including those from different wood sources (softwood, hardwood) and those produced by various pulping and bleaching processes (kraft, sulfite, ECF, TCF). researchgate.net

Correlation of swelling characteristics with pulp reactivity (e.g., in viscose process).

The swelling characteristics of pulp fibers in dilute this compound have been shown to correlate directly with pulp reactivity, a crucial parameter in the production of regenerated cellulose fibers like viscose. ncsu.edu Pulp reactivity refers to the efficiency and speed at which cellulose can undergo chemical reactions, such as the xanthation step in the viscose process. researchgate.net A highly reactive pulp leads to a more efficient manufacturing process, improved product homogeneity, and reduced chemical consumption. researchgate.net

Notably, a positive correlation has been established between the degree of fiber swelling in dilute CED and the Fock reactivity test, a standard laboratory-scale method that simulates the viscose process. researchgate.netresearchgate.net This correlation provides a simpler, faster, and more direct method to assess the suitability of a dissolving pulp for viscose production compared to traditional, more complex tests. ncsu.eduresearchgate.net Studies have shown that swelling, and thus reactivity, is significantly influenced by the crystalline form of the cellulose and the hemicellulose content, whereas it is largely independent of the cellulose degree of polymerization (DP) or the original fiber source (hardwood vs. softwood). researchgate.net

Interactive Table 1: Research Findings on Pulp Swelling in Dilute CED and Reactivity The following table summarizes findings from various studies. Specific numerical values are illustrative, based on trends reported in the literature.

Pulp Type	Treatment	Swelling in Dilute CED (Width Increase)	Fock Reactivity	Observed Correlation
Softwood Sulfite	Standard Bleaching	High	High	Positive correlation between swelling and reactivity. Sulfite pulps generally show high reactivity. researchgate.net
Hardwood Kraft	Standard Bleaching	Moderate	Moderate	Kraft pulps often have lower accessibility due to a more compact fibrillar structure. researchgate.net
Eucalyptus	Enzymatic (Cellulase)	Increased	Increased	Enzymatic treatments can enhance swelling and reactivity by modifying the fiber surface and structure. researchgate.net
Birch	Cold Caustic Extraction	Decreased Hemicellulose	Increased	Removal of hemicellulose improves the accessibility of cellulose, leading to greater swelling and reactivity. researchgate.net

Fractionation and Separation of Lignocellulosic Components

This compound's solvent properties are harnessed not only for analyzing whole fibers but also for the separation and subsequent characterization of the principal components of lignocellulosic biomass: cellulose and hemicellulose.

Utilization for hemicellulose separation and characterization from biomass.

While alkaline solutions are commonly used for the primary extraction of hemicellulose from biomass, this compound serves as a critical solvent for the characterization of the extracted hemicellulose. researchgate.netmdpi.com Once hemicellulose is separated from the bulk of the cellulose and lignin, its properties, such as molecular weight and degree of polymerization, must be determined to assess its quality and potential for high-value applications. researchgate.net

The average degree of polymerization of hemicellulose samples can be determined by measuring their intrinsic viscosity in a dilute CED solution (e.g., 0.04 M). researchgate.net Using the Staudinger-Mark-Houwink equation, the viscosity data can be directly converted into molecular weight, providing essential information about the polymer chain length of the extracted hemicellulose. researchgate.net This characterization is vital for applications in fields like paper coatings and adhesives, where the molecular properties of the hemicellulose dictate its performance. researchgate.net

Interactive Table 2: Characterization of Extracted Hemicellulose Using CED Viscometry

Biomass Source	Extraction Method	Intrinsic Viscosity in CED (dL/g)	Avg. Degree of Polymerization (DP)	Reference
Hardwood Pulp	10% NaOH Extraction	Value not specified	~328 (Calculated from MW of 49,200 g/mol)	researchgate.net
Switchgrass	10% NaOH Extraction	Value not specified	~428 (Calculated from MW of 64,300 g/mol)	researchgate.net
Corn Sheath	Alkaline Extraction	Value not specified	Not specified	researchgate.net

Differential solubility for cellulose component analysis.

The analytical utility of this compound is fundamentally based on its differential solubility for the components of lignocellulosic biomass. CED is a powerful solvent for cellulose but has limited to no dissolving power for lignin. nih.gov This property is exploited in standardized viscometry methods (e.g., TAPPI T 230, falling ball method) to analyze the cellulose component of wood pulp without interference from lignin. tappi.orgcomplianceonline.com

For pulps with low lignin content (typically under 4%), the sample can be dissolved directly in the CED solution, and the viscosity can be measured to determine the average degree of polymerization of the cellulose. nih.govtappi.org However, for pulps with high lignin content, such as those from groundwood or unbleached processes, the lignin remains insoluble, preventing a complete and accurate analysis. nih.gov In such cases, a pretreatment step, like mild delignification with sodium chlorite (B76162), is required to remove the interfering lignin before the pulp can be successfully dissolved in CED for viscosity measurement. nih.gov This very insolubility of lignin in CED is what makes the solvent selective for cellulose analysis, allowing for the targeted characterization of the cellulosic fraction of the biomass. nih.gov

Regeneration and Homogeneous Chemical Modification from Cupriethylenediamine Solutions

Principles and Processes of Regenerated Cellulose (B213188) Production

The regeneration of cellulose from cupriethylenediamine solutions is a cornerstone of various industrial processes, yielding materials with tailored properties. scielo.brtecnicelpa.com The process hinges on the initial dissolution of a cellulose source, such as cotton linters or wood pulp, in the this compound solvent. googleapis.comresearchgate.net

Coagulation and regeneration mechanisms from this compound solutions.

The transition from a dissolved cellulose state back to a solid form is governed by coagulation and regeneration. chalmers.se Coagulation is initiated by introducing a non-solvent, which disrupts the solvent's ability to keep the cellulose chains in solution. chalmers.sescielo.br This leads to the re-establishment of intermolecular hydrogen bonds between cellulose chains, causing them to precipitate. chalmers.se

Dissolution: Cellulose is dissolved in an aqueous solution of this compound, forming a viscous solution. scielo.br

Coagulation: The cellulose solution is extruded into a coagulation bath, often containing an alkaline solution like sodium hydroxide (B78521), which begins the process of precipitating the cellulose. googleapis.comgoogle.com

Regeneration: The coagulated material is then passed through a regeneration bath, typically an acidic solution, to decompose the copper complex and regenerate the cellulose. googleapis.comgoogle.com

Washing and Purification: Subsequent washing steps are crucial to remove any residual chemicals from the final product. google.com

Formation of films, fibers, and other regenerated cellulose structures.

The versatility of the this compound system allows for the production of cellulose in various morphologies, including films and fibers. scielo.brgoogleapis.com The final form of the regenerated cellulose is largely determined by the extrusion and coagulation process.

Films: To create films, the cellulose solution is cast onto a flat surface and then immersed in the coagulation and regeneration baths. googleapis.comgoogle.com This method can produce thin, transparent films with potential applications in areas like hemodialysis membranes, where they are sometimes referred to as "cuenophane". google.com

Fibers: For fiber production, the cellulose solution is extruded through a spinneret into the coagulation bath. scielo.br This process, known as wet spinning, results in the formation of continuous filaments that are then drawn, washed, and dried. chalmers.se These regenerated cellulose fibers have applications in the textile industry. tecnicelpa.com

The properties of these regenerated structures are influenced by the degree of polymerization (DP) of the initial cellulose source, with a higher DP generally leading to stronger materials. googleapis.comtuni.fi

Influence of regeneration conditions on regenerated cellulose morphology and structure.

The conditions under which regeneration occurs have a profound impact on the final morphology and structural properties of the regenerated cellulose. researchgate.net Key parameters that can be controlled include the composition and temperature of the coagulation and regeneration baths, as well as the concentration of the cellulose solution. googleapis.comresearchgate.net

For instance, the use of alcoholic solutions in the coagulation and regeneration steps has been shown to produce membranes with higher flux and selectivity for certain organic liquid separations. googleapis.com The concentration of the cellulose in the initial solution also plays a significant role; higher concentrations typically lead to less porous materials. googleapis.com The temperature of the regeneration bath can affect the rate of diffusion and, consequently, the kinetics of regeneration. researchgate.netrsc.org

The coagulation bath's composition also influences the final properties. For example, different coagulants can lead to regenerated cellulose membranes with varying pore sizes and mechanical strengths. scielo.br After regeneration, the cellulose crystal structure is typically transformed from cellulose I to cellulose II, which can be confirmed by techniques like X-ray diffraction. mdpi.com

Homogeneous Derivatization of Cellulose in this compound

Dissolving cellulose in a suitable solvent like this compound creates a homogeneous system where the cellulose chains are individually solvated. This molecular-level dissolution provides significant advantages for carrying out chemical modifications (derivatization) compared to heterogeneous systems where the cellulose remains in a solid, less accessible form. researchgate.netmdpi.com

Advantages of homogeneous reaction systems for controlled derivatization.

Homogeneous reaction systems offer superior control over the derivatization process, leading to more uniform and tailored cellulose derivatives. researchgate.netacs.org The primary advantages include:

Improved Accessibility: In a homogeneous solution, the hydroxyl groups on the cellulose backbone are more accessible to chemical reagents, allowing for more efficient and uniform reactions. mdpi.com

Controlled Degree of Substitution (DS): The DS, which indicates the average number of substituted hydroxyl groups per anhydroglucose (B10753087) unit, can be more precisely controlled. researchgate.netresearchgate.net This is crucial for tuning the properties of the final product.

Uniform Substituent Distribution: Homogeneous systems promote a more even distribution of substituent groups along the cellulose chain, preventing the formation of highly substituted and unsubstituted regions that can occur in heterogeneous reactions. researchgate.netncsu.edu

Higher Reaction Rates: Reactions in homogeneous media are often faster than their heterogeneous counterparts. mdpi.com

Potential for Novel Derivatives: The enhanced control and accessibility open up possibilities for creating novel cellulose derivatives with specific functionalities. researchgate.net

Specific chemical transformations facilitated by this compound as a solvent.

This compound serves as a medium for various chemical transformations of cellulose. While it is a non-derivatizing solvent itself, meaning it dissolves cellulose without forming stable covalent bonds, it provides the necessary homogeneous environment for subsequent reactions. scielo.brmdpi.com

One area of investigation involves the selective oxidation of cellulose. For example, studies have explored the alkaline degradation of periodate-oxidized cellulose in this compound to assess the dialdehyde (B1249045) content. researchgate.net This type of research highlights the utility of this compound as a medium for studying the chemical reactivity of modified celluloses. researchgate.netresearchgate.net

Furthermore, the ability to dissolve cellulose in this compound is a standard method for determining its degree of polymerization (DP) through viscometry, a critical parameter that influences its chemical reactivity and the properties of its derivatives. researchgate.netmdpi.comresearchgate.netnih.gov The homogeneous solution allows for accurate measurement of the intrinsic viscosity, which is then related to the molecular weight. mdpi.com

While much of the recent research into homogeneous cellulose derivatization has focused on newer solvents like ionic liquids and N,N-dimethylacetamide/lithium chloride (DMAc/LiCl), the principles of homogeneous modification are well-demonstrated in systems involving this compound. researchgate.netmdpi.comrsc.org These systems provide a foundational understanding of how dissolving cellulose can unlock its potential for chemical modification. scielo.brcore.ac.uk

Advanced Research Directions and Applications of Cupriethylenediamine

Development of Novel Analytical Approaches

The unique properties of cupriethylenediamine are being leveraged to develop innovative analytical techniques for a deeper understanding of complex materials.

Integration of this compound dissolution with advanced spectroscopic imaging for material characterization.

Advanced spectroscopic imaging techniques, such as near-infrared (NIR) hyperspectral imaging, are emerging as powerful tools for the non-destructive, spatially resolved chemical analysis of materials. ucl.ac.uk While this compound itself is not directly used in the imaging process due to its solvent nature, its application in sample preparation is crucial for calibrating and validating these imaging methods. science4heritage.org For instance, the degree of polymerization (DP) of cellulose (B213188), a critical parameter influencing material properties, is often determined using viscometry with this compound as the solvent. mdpi.comnih.gov This data is then used to build quantitative models for hyperspectral imaging, allowing for the creation of detailed chemical maps that visualize the distribution of material properties across an entire object. ucl.ac.uk This integration provides a more comprehensive characterization than traditional point-based measurements, which is particularly valuable for understanding the inhomogeneity of heritage objects and other complex materials. ucl.ac.uk

Table 1: Application of this compound in Conjunction with Spectroscopic Imaging

Analytical Technique	Role of this compound	Information Obtained	Reference
Near-Infrared (NIR) Hyperspectral Imaging	Used in viscometry to determine the degree of polymerization (DP) for model calibration.	Quantitative chemical maps of material properties like DP.	ucl.ac.uk
General Material Characterization	Dissolution of cellulose for subsequent analysis.	Fundamental properties for validating imaging data.	science4heritage.org

Hybrid analytical methodologies combining viscometry with other techniques for complex samples.

To overcome the limitations of individual analytical methods, researchers are increasingly employing hybrid approaches that combine the traditional viscometry of this compound-dissolved cellulose with other advanced techniques. For complex samples, such as those with high lignin (B12514952) content, direct dissolution in this compound for viscometric analysis is not always possible. researchgate.net In such cases, a pretreatment step, for example with sodium chlorite (B76162) in acetic acid, is necessary to enable dissolution and subsequent determination of the cellulose's average degree of polymerization (DPv). researchgate.net

A significant hybrid methodology involves coupling size-exclusion chromatography (SEC) with viscometry. This combination allows for a more detailed analysis of the molecular weight distribution of cellulose, providing a more comprehensive understanding of degradation processes than viscometry alone. science4heritage.orgresearchgate.net Furthermore, combining viscometry with multi-angle light scattering (MALLS) provides absolute molar mass data, which helps in refining the Mark-Houwink-Sakurada parameters for cellulose in this compound. researchgate.net This is crucial for accurate DP calculations from viscosity measurements. researchgate.netresearchgate.net These hybrid approaches offer a more robust and detailed characterization of complex cellulosic materials.

Table 2: Hybrid Analytical Methodologies Involving this compound Viscometry

Combined Technique	Purpose of Combination	Key Findings	References
Size-Exclusion Chromatography (SEC)	To obtain detailed molecular weight distribution and overcome limitations of viscometry for complex samples.	Provides more comprehensive information on cellulose degradation than viscometry alone.	science4heritage.orgresearchgate.net
Multi-Angle Light Scattering (MALLS)	To determine absolute molar mass and refine Mark-Houwink-Sakurada parameters.	Leads to more accurate degree of polymerization values from viscosity data.	researchgate.netresearchgate.net
Pretreatment (e.g., with sodium chlorite)	To enable dissolution of high-lignin content samples in this compound.	Allows for viscometric analysis of previously insoluble materials.	researchgate.net

Mechanistic Studies of Cellulose Degradation in Solution

This compound is instrumental in studying the degradation mechanisms of cellulose, a process critical for both industrial applications and the preservation of cellulosic materials.

Investigation of oxidative and hydrolytic degradation pathways of cellulose in this compound.

The degradation of cellulose in solution primarily occurs through two main pathways: hydrolysis and oxidation. nih.govnih.gov Hydrolysis involves the cleavage of β(1→4) glycosidic bonds between glucose units, leading to a reduction in the degree of polymerization (DP). nih.gov This process is accelerated in acidic environments. mdpi.com

Oxidative degradation is a more complex radical-driven process that can be initiated by active oxygen species. nih.gov This pathway leads to the formation of carbonyl and carboxyl groups on the cellulose chain, which can weaken the glycosidic bonds and make them more susceptible to subsequent hydrolysis. nih.gov The presence of transition metal ions can facilitate the formation of reactive oxygen species, accelerating oxidation. mdpi.com Studies have shown that both hydrolysis and oxidation often occur concurrently and can catalyze each other, leading to a synergistic degradation effect. nih.gov The alkaline nature of this compound solutions can promote certain degradation reactions, particularly β-elimination in oxidized celluloses, which must be considered when interpreting viscosity data. researchgate.net

Table 3: Key Degradation Pathways of Cellulose

Degradation Pathway	Mechanism	Key Effects	References
Hydrolysis	Cleavage of β(1→4) glycosidic bonds.	Reduction in degree of polymerization.	mdpi.comnih.gov
Oxidation	Radical-driven reactions forming carbonyl and carboxyl groups.	Weakening of glycosidic bonds, discoloration.	nih.govnih.gov

Influence of environmental factors (e.g., oxygen, pH) on cellulose stability in solution.

The stability of cellulose in solution is significantly influenced by various environmental factors. The presence of oxygen is a key factor in oxidative degradation. mdpi.com The pH of the solution also plays a crucial role; acidic conditions promote hydrolytic degradation, while the strongly alkaline nature of solvents like this compound (pH > 10) can induce alkali-induced β-elimination reactions, especially in oxidized celluloses. mdpi.comresearchgate.net

Table 4: Influence of Environmental Factors on Cellulose Stability

Environmental Factor	Influence on Cellulose Degradation	References
Oxygen	Promotes oxidative degradation.	mdpi.com
pH	Acidic pH accelerates hydrolysis; alkaline pH can cause β-elimination.	mdpi.comresearchgate.net
Temperature	Higher temperatures increase the rate of degradation.	mdpi.com
Moisture	Essential for hydrolytic degradation.	mdpi.comchemicalbook.com
Metal Ions	Can catalyze oxidative reactions.	mdpi.com

Exploration in Bio-based Material Research

This compound plays a significant role in the research and development of new bio-based materials derived from cellulose.

The dissolution of cellulose in solvents like this compound is a fundamental step in the creation of regenerated cellulose materials. mdpi.com This process allows for the modification of cellulose and its transformation into various forms, such as films and fibers, with tailored properties. mdpi.com For example, research has focused on preparing transparent cellulose-based films from waste materials like used paper cups by dissolving the cellulose in a suitable solvent system. mdpi.com

Furthermore, this compound is used to characterize the starting cellulosic materials, such as determining the degree of polymerization, which is crucial for understanding how the properties of the raw material will influence the final product. nih.govmdpi.commdpi.com The development of bio-based materials is driven by the need for sustainable alternatives to petroleum-based products, and the ability to process and characterize cellulose using solvents like this compound is central to this effort. mdpi.commdpi.com Research in this area includes the topochemical engineering of cellulose fibers to create materials with novel functionalities, such as photoresponsive or antimicrobial properties. acs.org

Use in understanding fundamental interactions for nanofiber and microfibrillated cellulose production.

This compound (CED) has proven to be an invaluable tool in the research and development of nanofibers and microfibrillated cellulose (MFC). Its primary role lies in its ability to dissolve cellulose, which allows for the determination of key polymer characteristics that are fundamental to understanding and controlling the nanofibrillation process. The production of nanocellulose, which includes cellulose nanofibers (CNF) and cellulose nanocrystals (CNC), is a "top-down" approach that involves the isolation and extraction of these nanoscale materials from various natural sources. researchgate.net

One of the most critical parameters in the production of MFC is the degree of polymerization (DP) of the cellulose chains. The DP, which represents the number of repeating glucose units in a cellulose polymer, significantly influences the properties of the resulting nanofibers. CED is widely used as a solvent for cellulose in viscometry measurements to determine the intrinsic viscosity [η], which is then used to calculate the DP. mdpi.com This is a crucial step in characterizing the raw cellulosic material and assessing the impact of various pretreatments on the cellulose structure. For instance, research on producing MFC from sources like fully bleached and unbleached softwood kraft pulps relies on CED-based viscosity measurements to determine the DP of the initial pulps and the final MFC products. researchgate.net

The process of creating MFC involves subjecting cellulose fiber slurries to high-pressure homogenization. osti.gov The resulting material is a web of interconnected fibrils and microfibrils with diameters in the nanometer range. osti.gov The degree of homogenization and fibrillation can be assessed by the relative viscosity of the MFC dispersion, for which CED-based measurements provide a standardized method. osti.gov

Furthermore, CED is instrumental in studying the accessibility of the cellulose structure in MFC. Research has shown that the process of creating MFC, while not significantly degrading the cellulose, greatly expands its surface area and, consequently, its chemical reactivity. osti.gov The solubility of MFC in dilute CED solutions is one of the methods used to demonstrate this increased accessibility. osti.gov This enhanced reactivity is a key factor in the functionalization of nanofibers for various applications.

The table below summarizes findings from various studies where this compound was used to characterize cellulose for nanofiber and microfibrillated cellulose production.

Raw Material	Pretreatment/Process	Measured Parameter using CED	Key Finding
Bleached birch kraft pulp	Fenton's reagent	Intrinsic viscosity	The Fenton treatment led to a decrease in the intrinsic viscosity, indicating a reduction in the degree of polymerization of the cellulose. diva-portal.org
Fully bleached and unbleached softwood kraft pulps	PFI refining and mechanical fibrillation	Degree of polymerization (DPv)	The DPv of the raw pulps and the resulting microfibrillated cellulose was determined to understand the impact of the mechanical processing. researchgate.net
Bleached birch kraft pulp	Enzymatic and Fenton pretreatment	Degree of polymerization (DP)	Both pretreatments caused a decrease in the DP of the cellulose, which was quantified using CED-based viscometry. diva-portal.org
TEMPO-oxidized wood cellulose	TEMPO-mediated oxidation and sonication	Intrinsic viscosity	The intrinsic viscosities of TEMPO-oxidized celluloses in CED solution were found to give lower molecular mass values compared to SEC-MALLS, indicating some depolymerization during the dissolution process in CED. acs.org

Contribution to research on sustainable processing of lignocellulosic biomass.

The quest for sustainable methods to process lignocellulosic biomass into biofuels, biochemicals, and advanced materials is a major focus of current research. researchgate.net Lignocellulosic biomass, the most abundant renewable resource on Earth, is primarily composed of cellulose, hemicellulose, and lignin. wur.nl The main challenge in its utilization lies in the recalcitrant nature of its structure, which requires effective pretreatment methods to separate the components and make them accessible for further conversion. mdpi.com In this context, this compound serves as a critical analytical tool to evaluate the efficacy of various sustainable processing strategies.

The overarching goal of a biorefinery is the complete and efficient utilization of all biomass components. researchgate.net Green chemistry principles are increasingly being applied to develop environmentally friendly and economically viable processes. conicet.gov.ar This includes the use of green solvents and catalysts to reduce the environmental impact of biomass deconstruction. mdpi.com Research in this area often involves comparing different pretreatment methods, such as those using organosolv systems with solvents like γ-Valerolactone (GVL), to traditional and often harsher chemical treatments. conicet.gov.ar

CED plays a crucial role in these comparative studies by providing a standardized method for characterizing the cellulosic fraction of the pretreated biomass. The intrinsic viscosity and degree of polymerization of cellulose, determined using CED, are key indicators of the severity of a pretreatment and its effect on the cellulose integrity. For example, in studies evaluating delignification strategies using GVL/water systems, the intrinsic viscosity of the resulting cellulose pulp is measured in CED to assess the quality of the cellulose fraction. conicet.gov.ar This data is vital for optimizing pretreatment conditions to achieve efficient lignin removal while preserving the cellulose structure for downstream applications, such as the production of dissolving pulps or nanocellulose. conicet.gov.ar

The development of a circular bioeconomy relies on the ability to process diverse and often residual biomass sources. mdpi.com CED-based analysis facilitates the characterization of cellulose from a wide array of feedstocks, from wood and agricultural residues to waste from the pulp and paper industry. This allows researchers to assess the suitability of different biomass types for various biorefinery pathways and to tailor processing conditions accordingly.

The table below presents examples of how CED is utilized in research focused on sustainable lignocellulosic biomass processing.

Biomass Source	Sustainable Process Investigated	Role of this compound	Research Focus
Sugarcane bagasse and pine sawdust	Delignification using γ-Valerolactone (GVL)/water system	Measurement of intrinsic viscosity of the solid fraction. conicet.gov.ar	To optimize a green solvent-based delignification process and characterize the resulting cellulose pulp for potential use in dissolving pulps or nanocellulose. conicet.gov.ar
Birch kraft pulp	Fenton chemistry as a pretreatment for MFC production	Determination of intrinsic viscosity to assess changes in cellulose polymerization. diva-portal.org	To evaluate a potentially more energy-efficient chemical pretreatment for MFC production compared to purely mechanical methods. diva-portal.org
Various lignocellulosic residues	General pretreatment reviews	Mentioned as a standard solvent for cellulose characterization. wur.nl	To provide an overview of different physical and chemical pretreatment methods for the sustainable conversion of biomass. wur.nl

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Q & A

Q. What frameworks integrate this compound research with environmental science (e.g., marine transport safety)?

• Methodological Answer : Use systems like MIDSIS-TROCS 4.0 to model spill scenarios and ecological impacts . Pair experimental data (e.g., behavior in seawater) with GIS mapping to predict contamination spread. Collaborate with regulatory bodies to align findings with international safety standards .